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Compound of Interest

Compound Name: Iodophenol blue

Cat. No.: B1216900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical safety protocols, handling procedures,

and disposal guidelines for Iodophenol Blue (also known as 3',3'',5',5''-

Tetraiodophenolsulfonphthalein). Adherence to these guidelines is paramount for ensuring

laboratory safety and minimizing environmental impact.

Chemical and Physical Properties
Iodophenol Blue is a synthetic dye commonly utilized as a pH indicator in various chemical

and biological applications.[1] It is recognized for its distinct color transition from yellow in acidic

conditions to blue in alkaline environments.[1] The following tables summarize its key physical

and chemical properties.

Table 1: Physical Properties of Iodophenol Blue
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Property Value Source

Melting Point 229 °C (decomposes) [2][3]

Boiling Point 615.3±55.0 °C (Predicted) [2]

Density 2.615±0.06 g/cm³ (Predicted)

Form Powder

Color Brown

Solubility

Slightly soluble in water;

soluble in ethanol, methanol,

acetone, ether, and acetic

acid.

Table 2: Chemical Identification of Iodophenol Blue

Identifier Value Source

IUPAC Name

4-[3-(4-hydroxy-3,5-

diiodophenyl)-1,1-dioxo-2,1λ⁶-

benzoxathiol-3-yl]-2,6-

diiodophenol

CAS Number 4430-24-4

Molecular Formula C₁₉H₁₀I₄O₅S

Molecular Weight 857.96 g/mol

InChI Key
RXNYILISXGUYFG-

UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(OS2(=O)

=O)

(C3=CC(=C(C(=C3)I)O)I)C4=C

C(=C(C(=C4)I)O)I

Safety and Hazards
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Iodophenol Blue is classified as an irritant and requires careful handling to avoid exposure.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard information.

Table 3: GHS Hazard Classification for Iodophenol Blue

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

2 Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

2 Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity

(Single

Exposure);

Respiratory Tract

Irritation

3 Warning

H335: May

cause respiratory

irritation

Source:

Primary Hazards:

Irritant: Causes irritation to the skin, eyes, and respiratory system.

Potential for Environmental Hazard: While specific data is limited, it is advised to handle with

care to avoid environmental contamination.

Toxicological Data: Quantitative toxicological data such as LD50 (median lethal dose) and

LC50 (median lethal concentration) for Iodophenol Blue are not readily available in the public

domain based on the conducted research. It is recommended to treat this chemical with the

caution afforded to substances with unknown toxicological profiles.
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Handling and Personal Protective Equipment (PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

essential to minimize the risk of exposure to Iodophenol Blue.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powder form to minimize dust generation and inhalation.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
The following PPE is recommended when handling Iodophenol Blue:

Eye and Face Protection: Chemical safety goggles or a face shield should be worn to protect

against dust particles and splashes.

Skin Protection:

Wear a lab coat or a chemical-resistant apron.

Use compatible chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: If working outside of a fume hood or if dust is generated, a

NIOSH/MSHA or European Standard EN 149 approved respirator is recommended.
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Donning PPE

Doffing PPE

1. Lab Coat 2. Respirator (if needed) 3. Goggles/Face Shield 4. Gloves

1. Gloves 2. Goggles/Face Shield 3. Lab Coat 4. Respirator (if needed)
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Spill Occurs

Alert others in the area

Don appropriate PPE

Contain the spill with inert absorbent material

Carefully sweep or scoop up the material

Place in a labeled, sealed container for hazardous waste

Clean the spill area with soap and water

Decontaminate tools and reusable PPE

Dispose of waste according to regulations
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Generate Iodophenol Blue Waste

Segregate waste from other chemical waste streams

Use a dedicated, properly labeled hazardous waste container

Store the container in a designated satellite accumulation area

Arrange for pickup by a certified hazardous waste disposal service

Proper Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety,
Handling, and Disposal of Iodophenol Blue]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216900#safety-handling-and-disposal-of-
iodophenol-blue]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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